N-(2-bromo-4,6-difluorophenyl)-4,5-dimethyl-3-thiophenecarboxamide

• IUPAC Name: N-(2-bromo-4,6-difluorophenyl)-4,5-dimethylthiophene-3-carboxamide
• InChI: InChI=1S/C13H10BrF2NOS/c1-6-7(2)19-5-9(6)13(18)17-12-10(14)3-8(15)4-11(12)16/h3-5H,1-2H3,(H,17,18)
• InChI Key: CFBOSVLRPUYDIY-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(SC=C1C(=O)NC2=C(C=C(C=C2Br)F)F)C
• Molecular Formula: C13H10BrF2NOS
• Molecular Weight: 346.19 g/mol

Description

N-(2-bromo-4,6-difluorophenyl)-4,5-dimethyl-3-thiophenecarboxamide is a synthetic organic compound characterized by the presence of bromine, fluorine, and thiophene moieties

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-(2-bromo-4,6-difluorophenyl)-4,5-dimethyl-3-thiophenecarboxamide typically involves the reaction of 2-bromo-4,6-difluoroaniline with 4,5-dimethyl-3-thiophenecarboxylic acid chloride under appropriate conditions. The reaction is usually carried out in the presence of a base such as triethylamine to neutralize the hydrochloric acid formed during the reaction. The reaction mixture is then purified using standard techniques such as recrystallization or chromatography to obtain the desired product in high purity .

Industrial Production Methods

Industrial production methods for this compound may involve similar synthetic routes but on a larger scale. The use of automated reactors and continuous flow systems can enhance the efficiency and yield of the production process. Additionally, optimization of reaction conditions such as temperature, pressure, and solvent choice can further improve the scalability of the synthesis .

Chemical Reactions Analysis

Types of Reactions

N-(2-bromo-4,6-difluorophenyl)-4,5-dimethyl-3-thiophenecarboxamide can undergo various types of chemical reactions, including:

Substitution Reactions: The bromine atom can be substituted by other nucleophiles under appropriate conditions.

Oxidation and Reduction Reactions: The thiophene ring can participate in oxidation and reduction reactions, leading to the formation of different derivatives.

Coupling Reactions: The compound can be used in Suzuki-Miyaura coupling reactions to form carbon-carbon bonds with other aromatic compounds.

Common Reagents and Conditions

Substitution Reactions: Common reagents include nucleophiles such as amines or thiols, and the reactions are typically carried out in polar solvents like dimethylformamide (DMF) or dimethyl sulfoxide (DMSO).

Oxidation Reactions: Oxidizing agents such as potassium permanganate or hydrogen peroxide can be used.

Reduction Reactions: Reducing agents like lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4) are commonly employed.

Coupling Reactions: Palladium catalysts and organoboron reagents are used in Suzuki-Miyaura coupling reactions.

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, substitution reactions can yield various substituted derivatives, while coupling reactions can produce biaryl compounds .

Scientific Research Applications

N-(2-bromo-4,6-difluorophenyl)-4,5-dimethyl-3-thiophenecarboxamide has several applications in scientific research:

Chemistry: It is used as a building block in the synthesis of more complex organic molecules.

Biology: The compound can be used in the study of enzyme inhibition and protein-ligand interactions.

Industry: It can be used in the production of advanced materials and specialty chemicals.

Mechanism of Action

The mechanism of action of N-(2-bromo-4,6-difluorophenyl)-4,5-dimethyl-3-thiophenecarboxamide involves its interaction with specific molecular targets. The compound may bind to enzymes or receptors, altering their activity and leading to various biological effects. The exact pathways and targets depend on the specific application and context of use .

Comparison with Similar Compounds

Similar Compounds

• N-(2-bromo-4,6-difluorophenyl)-2-{[5-(4-chlorophenyl)-4-(4-methylphenyl)-4H-1,2,4-triazol-3-yl]sulfanyl}acetamide
• N-(2-bromo-4,6-difluorophenyl)-2-{[3-(4-bromophenyl)-4-oxo-3,4,5,6,7,8-hexahydro 1benzothieno[2,3-d]pyrimidin-2-yl]sulfanyl}acetamide

Uniqueness

N-(2-bromo-4,6-difluorophenyl)-4,5-dimethyl-3-thiophenecarboxamide is unique due to its specific combination of bromine, fluorine, and thiophene groups, which confer distinct chemical and biological properties. This uniqueness makes it valuable for specialized applications in research and industry .